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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B1580533

Essential Safety and Handling Guide for Butyl
Butyryllactate

This guide provides immediate, essential safety protocols and logistical information for
laboratory professionals handling Butyl butyryllactate. It is intended to supplement, not
replace, your institution's formal safety procedures and a thorough review of the full Safety
Data Sheet (SDS).

Hazard Identification and Personal Protective Equipment
(PPE)

Butyl butyryllactate is classified as causing skin and serious eye irritation.[1][2][3] It may also
cause respiratory irritation.[3] Therefore, adherence to proper PPE protocols is critical to
ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item

Specification

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are highly
recommended for handling
esters.[4] Nitrile gloves may
also be suitable, but always
check the manufacturer's
chemical resistance data.
Dispose of contaminated

gloves after use.[2]

Eye Protection Safety glasses or goggles

Wear chemical safety goggles
that provide a complete seal
around the eyes. A face shield
should be worn in situations
with a significant splash

hazard.

Body Protection Laboratory coat

A standard laboratory coat
should be worn to protect
against skin contact.[2] For
larger quantities or splash
risks, a chemical-resistant

apron is advised.

. _ Not generally required under
Respiratory Protection
normal use

Use in a well-ventilated area.
[2] If vapors or mists are likely
to be generated, a NIOSH-
approved respirator with an
appropriate organic vapor
cartridge is necessary. Avoid

inhaling vapors.[1][3]

Physicochemical Data Relevant to Safety
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Property Value Significance

> 93.3 °C (> 200.0 °F) Closed Low flammability risk under

Flash Point .
Cup[5] standard laboratory conditions.
Low volatility, but vapors can
Vapor Pressure 0.2 mm Hg at 20 °C[5] accumulate in poorly ventilated

areas.

Operational Plan: Safe Handling Workflow

A systematic approach to handling Butyl butyryllactate is crucial for minimizing risk. The
following workflow outlines the key steps from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butyl butyryllactate.

Procedural Steps:

o Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure a well-ventilated
work area, such as a chemical fume hood, is available and functional. Locate the nearest
eyewash station and safety shower.

o Don PPE: Put on all required personal protective equipment as detailed in the table above.

Inspect gloves for any signs of damage before use.

o Chemical Handling: Avoid direct contact with skin and eyes.[2] Prevent the inhalation of any
mist or vapor.[2][3] Use dispensing techniques that minimize splashing or aerosol

generation.
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o Decontamination: After handling, wash hands and any exposed skin thoroughly with soap
and water.[1] Clean the work surface and any contaminated equipment. Remove and
properly dispose of contaminated gloves.

o Storage: Keep the container tightly closed in a dry, well-ventilated place.[2] Store away from
incompatible materials.

o Spill Response: In the event of a spill, evacuate non-essential personnel. Wearing
appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, dry
sand). Prevent the spill from entering drains.[5] Collect the absorbed material into a suitable
container for disposal.

Disposal Plan

Proper disposal of Butyl butyryllactate and associated waste is essential to protect personnel
and the environment.

Waste Characterization and Collection

o Chemical Waste: Unused or contaminated Butyl butyryllactate must be treated as
hazardous chemical waste.[5]

o Contaminated Materials: Any materials used for spill cleanup, as well as contaminated
gloves, pipette tips, and other disposables, should also be disposed of as hazardous waste.

Disposal Workflow

Collect Waste Segregate waste types Label Container Seal container Store Securely Contact EHS Arrange Pickup

Click to download full resolution via product page

Caption: Procedural flow for the disposal of chemical waste.

Disposal Procedures
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» Containerization: Collect all waste in a clearly labeled, sealed, and chemically compatible
container. Do not mix with incompatible waste streams.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "Butyl butyryllactate".

o Storage: Store the sealed waste container in a designated, secure satellite accumulation
area away from general work areas.

» Disposal: Arrange for the collection of the waste through your institution's Environmental
Health and Safety (EHS) department. Dispose of contents and container at an approved
waste disposal plant.[2] Never dispose of Butyl butyryllactate down the drain.

First Aid Measures

o Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1][2] Seek medical attention if irritation persists.[1][2]

» Skin Contact: Wash the affected area with plenty of soap and water.[1][2] Remove
contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get medical
advice.[1][2]

 Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyryllactate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-butyl-butyryllactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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